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CAS No.: 2755871-02-2

Cat. No.: B16333747

Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosovarenicline is a nitrosamine impurity found in the smoking cessation drug varenicline

(marketed as Chantix or Champix).[1] The discovery of this impurity has led to widespread

recalls and regulatory scrutiny due to the well-established carcinogenic potential of the

nitrosamine class of compounds.[1][2] This technical guide provides a comprehensive overview

of the currently available toxicological data on N-Nitrosovarenicline, with a focus on its

genotoxic and potential carcinogenic effects. The information is intended for researchers,

scientists, and drug development professionals involved in the safety assessment of

pharmaceuticals.

Regulatory Context and Acceptable Intake Limits
Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the

European Medicines Agency (EMA), have established acceptable intake (AI) limits for N-
Nitrosovarenicline to mitigate the potential cancer risk. The FDA has set an acceptable intake

limit of 37 ng per day.[1] Initially, to avoid a drug shortage, the FDA did not object to a
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temporary interim acceptable intake limit of 185 ng per day.[1] However, as of May 2022, the

FDA expressed confidence in manufacturers' ability to supply varenicline with N-
Nitrosovarenicline levels at or below the 37 ng/day limit.[1] These limits are based on a

lifetime exposure model and the carcinogenic potential of closely related nitrosamine

compounds, as direct carcinogenicity data for N-Nitrosovarenicline is not currently available.

[1]

Toxicological Data
The toxicological assessment of N-Nitrosovarenicline has primarily focused on its genotoxic

potential, as DNA damage is a key initiating event in carcinogenesis for many nitrosamines. To

date, the available data is limited to in vitro studies.

Genotoxicity
Bacterial Reverse Mutation Assay (Ames Test)

N-Nitrosovarenicline has been evaluated for its mutagenic potential in the Ames test. A study

by Heflich et al. (2024) demonstrated that N-Nitrosovarenicline is mutagenic. The study

utilized several strains of Salmonella typhimurium and Escherichia coli with and without

metabolic activation. N-Nitrosovarenicline was reported to be positive in all five tester strains

used.

Mammalian Cell Gene Mutation and Micronucleus Assays

Further investigation into the genotoxicity of N-Nitrosovarenicline was conducted using

cultured mammalian cells. Research by Li et al. (2024) showed that N-Nitrosovarenicline
induced mutations in the thymidine kinase (TK) and hypoxanthine-guanine

phosphoribosyltransferase (HPRT) gene mutation assays in human TK6 cells. Furthermore, the

same study found that N-Nitrosovarenicline induced a concentration-dependent increase in

the formation of micronuclei in TK6 cells, indicating its potential to cause chromosomal

damage.

Quantitative Genotoxicity Data Summary
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Assay Test System
Metabolic
Activation

Key Findings Reference

Ames Test
S. typhimurium &

E. coli
With S9

Positive in all 5

tester strains

Heflich et al.

(2024)

Gene Mutation Human TK6 cells With S9

Positive in TK

and HPRT

assays

Li et al. (2024)

Micronucleus Human TK6 cells With S9

Concentration-

dependent

increase in

micronuclei

Li et al. (2024)

Carcinogenicity
There are currently no published long-term carcinogenicity studies specifically for N-
Nitrosovarenicline in animals or humans. The concern regarding its carcinogenic potential is

based on the broader class of nitrosamines, many of which are known to be potent

carcinogens in animal models.[1] Regulatory bodies have extrapolated the potential cancer risk

from data on structurally related nitrosamines to establish the acceptable intake limits for N-
Nitrosovarenicline.[1]

Experimental Protocols
Ames Test (based on Heflich et al., 2024)

Test Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and

Escherichia coli strain WP2 uvrA (pKM101).

Metabolic Activation: Assays were conducted with and without an exogenous metabolic

activation system (S9 fraction from the liver of Aroclor 1254-induced rats or phenobarbital/β-

naphthoflavone-induced hamsters).

Procedure: The plate incorporation or pre-incubation method was used. For the pre-

incubation method, the test substance, bacterial culture, and S9 mix (if applicable) were
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incubated together before being mixed with molten top agar and poured onto minimal

glucose agar plates.

Data Analysis: A positive response was defined as a concentration-related increase in the

number of revertant colonies to at least twice the solvent control value.

Mammalian Cell Assays (based on Li et al., 2024)
Cell Line: Human lymphoblastoid TK6 cells.

Metabolic Activation: Hamster liver S9 was used as the exogenous metabolic activation

system.

Gene Mutation Assay (TK and HPRT): Cells were treated with N-Nitrosovarenicline in the

presence of S9 for a specified period. Following a recovery period to allow for mutation

expression, cells were plated in selective medium to identify mutant colonies.

Micronucleus Assay: Cells were treated with N-Nitrosovarenicline with S9. After treatment,

cells were cultured to allow for cell division and then harvested. Micronuclei, which are small

nuclei that form around chromosome fragments or whole chromosomes that were not

incorporated into the main nucleus during cell division, were scored using flow cytometry.

Cytotoxicity Assessment: Relative survival or cell growth was measured concurrently to

ensure that the observed genotoxic effects were not due to excessive cytotoxicity.

Visualizations
Proposed Metabolic Activation Pathway of N-
Nitrosovarenicline
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Proposed Metabolic Activation of N-Nitrosovarenicline
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Caption: Proposed metabolic activation of N-Nitrosovarenicline leading to genotoxicity.
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Experimental Workflow for In Vitro Genotoxicity Testing

Workflow for In Vitro Genotoxicity Assessment of N-Nitrosovarenicline
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Caption: Experimental workflows for the Ames test and mammalian cell genotoxicity assays.

Conclusion and Data Gaps
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The available toxicological data strongly indicate that N-Nitrosovarenicline is genotoxic in

vitro, capable of inducing both gene mutations and chromosomal damage in the presence of

metabolic activation. This profile is consistent with many other carcinogenic nitrosamines. The

primary mechanism of its genotoxicity is believed to involve metabolic activation by cytochrome

P450 enzymes to a reactive alkyl diazonium ion that can form DNA adducts.

A significant data gap exists regarding the in vivo toxicological profile of N-Nitrosovarenicline.

There are no publicly available in vivo genotoxicity or long-term carcinogenicity studies for this

specific compound. The current risk assessments and acceptable intake limits are therefore

based on read-across from other nitrosamines. Further research, including in vivo studies,

would be necessary to definitively characterize the carcinogenic potential of N-
Nitrosovarenicline and to refine the risk assessment for human exposure. Professionals in

drug development and safety assessment should remain vigilant for any new data that

emerges on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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